Cas no 156413-67-1 (2'-O-Methyl Paclitaxel)

• Product Name: 2'-O-Methyl Paclitaxel
• CAS No: 156413-67-1
• MF: C₄₈H₅₃NO₁₄
• MW: 867.932735204697
• CID: 1061156
• Update Time: 2025-08-01

2'-O-Methyl Paclitaxel Chemical and Physical Properties

Names and Identifiers

• 2'-O-Methyl Paclitaxel
• 2?-O-Methyl Paclitaxel
• 2'-O-(2-METHOXYETHYL)GUANOSINE
• A-(Benzoylamino)-
• A-methoxy-benzenepropanoic Acid (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-6,12b-bis(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,11-dihydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl Ester
• AR,
• (αR,βS)-β-(BenzoylaMino)-α-Methoxy-benzenepropanoic Acid (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-6,12b-bis(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,11-dihydroxy-4a,8,13,13-tetraMethyl-5-oxo-7,11-Methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl Ester

• Inchi： 1S/C48H53NO14/c1-26-32(61-44(56)38(58-7)36(29-17-11-8-12-18-29)49-42(54)30-19-13-9-14-20-30)24-48(57)41(62-43(55)31-21-15-10-16-22-31)39-46(6,33(52)23-34-47(39,25-59-34)63-28(3)51)40(53)37(60-27(2)50)35(26)45(48,4)5/h8-22,32-34,36-39,41,52,57H,23-25H2,1-7H3,(H,49,54)/t32-,33-,34+,36-,37+,38+,39-,41-,46+,47-,48+/m0/s1
• InChI Key： CXXNFHTXDMZRLB-JBTWBBNCSA-N
• SMILES： O1C[C@@]2([C@H]1C[C@@H]([C@@]1(C)C([C@@H](C3=C(C)[C@H](C[C@](C3(C)C)([C@H]([C@H]21)OC(C1C=CC=CC=1)=O)O)OC([C@@H]([C@H](C1C=CC=CC=1)NC(C1C=CC=CC=1)=O)OC)=O)OC(C)=O)=O)O)OC(C)=O

Computed Properties

• Exact Mass: 867.34700

Experimental Properties

• PSA: 213.78000
• LogP: 4.96460

Additional information on 2'-O-Methyl Paclitaxel

Introduction to 2'-O-Methyl Paclitaxel (CAS No. 156413-67-1) and Its Recent Research Applications

2'-O-Methyl Paclitaxel, identified by the Chemical Abstracts Service Number (CAS No.) 156413-67-1, is a significant derivative of the well-known chemotherapeutic agent paclitaxel. This compound has garnered considerable attention in the field of pharmaceutical chemistry and oncology due to its unique structural modifications and enhanced pharmacological properties. The introduction of a methyl group at the 2'-hydroxyl position of paclitaxel not only influences its solubility and metabolic stability but also modulates its interaction with biological targets, making it a promising candidate for advanced cancer therapies.

The structure-activity relationship (SAR) of 2'-O-Methyl Paclitaxel has been extensively studied to optimize its efficacy and reduce side effects. Unlike its parent compound, paclitaxel, which is known for its poor solubility in water, the methylation at the 2'-position improves its solubility, facilitating intravenous administration and potentially enhancing drug delivery systems. This modification has been particularly valuable in developing formulations that allow for more controlled and targeted drug release, thereby improving therapeutic outcomes.

Recent advancements in pharmaceutical research have highlighted the potential of 2'-O-Methyl Paclitaxel as an effective chemotherapeutic agent. Studies have demonstrated that this derivative exhibits potent anti-proliferative effects against various cancer cell lines, including those resistant to standard paclitaxel therapy. The enhanced solubility and stability of 2'-O-Methyl Paclitaxel contribute to its ability to maintain high bioavailability and prolonged circulation time in the bloodstream, which is critical for achieving sustained therapeutic effects.

One of the most intriguing aspects of 2'-O-Methyl Paclitaxel is its mechanism of action. Like paclitaxel, it inhibits microtubule depolymerization by binding to tubulin, thereby preventing cell division and inducing apoptosis in rapidly dividing cancer cells. However, the methyl group at the 2'-position appears to enhance its binding affinity to tubulin while reducing toxicity to healthy cells. This selective toxicity has been observed in clinical trials where patients treated with 2'-O-Methyl Paclitaxel have shown improved response rates without significant off-target effects.

The development of novel drug delivery systems has further expanded the therapeutic applications of 2'-O-Methyl Paclitaxel. Nanoparticle-based formulations have been engineered to encapsulate this compound, allowing for precise targeting of tumor tissues and minimizing systemic exposure. These advanced delivery systems have shown promise in preclinical studies, where they have demonstrated increased efficacy and reduced adverse reactions compared to conventional formulations.

In conclusion, 2'-O-Methyl Paclitaxel (CAS No. 156413-67-1) represents a significant advancement in oncology treatment due to its improved pharmacokinetic properties and enhanced anti-cancer activity. The structural modification at the 2'-hydroxyl position has led to a compound with superior solubility, stability, and selectivity, making it a valuable asset in the fight against cancer. As research continues to uncover new applications and delivery methods for this derivative, it is likely that 2'-O-Methyl Paclitaxel will play an increasingly important role in modern cancer therapy.